Cas no 677322-97-3 (1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-)
677322-97-3 structure
Product Name:1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
CAS No:677322-97-3
MF:C15H12ClN3
MW:269.728881835938
CID:3205673
PubChem ID:53337727
Update Time:2025-04-21
1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)- Chemical and Physical Properties
Names and Identifiers
-
- 1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)-
- N-Benzyl-4-chlorophthalazin-1-amine
- 677322-97-3
- CCG-317657
- AKOS005745017
- STL134684
-
- Inchi: 1S/C15H12ClN3/c16-14-12-8-4-5-9-13(12)15(19-18-14)17-10-11-6-2-1-3-7-11/h1-9H,10H2,(H,17,19)
- InChI Key: SPVAQTODVZCKSM-UHFFFAOYSA-N
- SMILES: C1(NCC2=CC=CC=C2)C2=C(C=CC=C2)C(Cl)=NN=1
Computed Properties
- Exact Mass: 269.0719751Da
- Monoisotopic Mass: 269.0719751Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 3
- Complexity: 281
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 37.8Ų
1-PHTHALAZINAMINE, 4-CHLORO-N-(PHENYLMETHYL)- Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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